Cas no 2228553-10-2 (tert-butyl N-{3-amino-2-3-(trifluoromethyl)pyridin-4-ylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-3-(trifluoromethyl)pyridin-4-ylpropyl}carbamate
• CAS No: 2228553-10-2
• MF: C₁₄H₂₀F₃N₃O₂
• MW: 319.322713851929
• CID: 6013211
• PubChem ID: 165678930
• Update Time: 2025-10-25

tert-butyl N-{3-amino-2-3-(trifluoromethyl)pyridin-4-ylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-3-(trifluoromethyl)pyridin-4-ylpropyl}carbamate
• EN300-1885196
• tert-butyl N-{3-amino-2-[3-(trifluoromethyl)pyridin-4-yl]propyl}carbamate
• 2228553-10-2

• Inchi： 1S/C14H20F3N3O2/c1-13(2,3)22-12(21)20-7-9(6-18)10-4-5-19-8-11(10)14(15,16)17/h4-5,8-9H,6-7,18H2,1-3H3,(H,20,21)
• InChI Key： CURAYJSASWSJTF-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1C(CN)CNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 319.15076138g/mol
• Monoisotopic Mass: 319.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.2Ų

Additional information on tert-butyl N-{3-amino-2-3-(trifluoromethyl)pyridin-4-ylpropyl}carbamate

tert-butyl N-{3-amino-2-3-(trifluoromethyl)pyridin-4-ylpropyl}carbamate: A Comprehensive Overview

tert-butyl N-{3-amino-2-3-(trifluoromethyl)pyridin-4-ylpropyl}carbamate is a complex organic compound with the CAS number 2228553-10-2. This compound belongs to the class of carbamates, which are widely used in various fields, including pharmaceuticals, agrochemicals, and materials science. The compound's structure is characterized by a tert-butyl group attached to a carbamate functional group, which is further connected to a substituted pyridine ring. The pyridine ring is substituted with an amino group and a trifluoromethyl group, making it a unique and versatile molecule.

The tert-butyl group in the compound contributes to its stability and lipophilicity, which are essential properties for its potential applications in drug delivery systems. The trifluoromethyl group, on the other hand, introduces electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. Recent studies have shown that trifluoromethyl-substituted compounds exhibit enhanced pharmacokinetic properties, making them promising candidates for drug development.

The pyridine ring in the compound is a key structural element that provides aromatic stability and serves as a platform for further functionalization. The presence of an amino group on the pyridine ring adds another layer of complexity to the molecule, enabling it to participate in various chemical reactions, such as nucleophilic substitutions and hydrogen bonding interactions. These properties make the compound a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-{3-amino-2-3-(trifluoromethyl)pyridin-4-ylpropyl}carbamate through multi-step reactions involving coupling agents and protecting groups. The use of modern catalytic techniques has also improved the yield and purity of the compound, making it more accessible for research and industrial applications.

In terms of applications, this compound has shown potential in the field of pharmaceuticals as a precursor for bioactive molecules. Its ability to form stable amide bonds makes it an ideal candidate for drug delivery systems. Additionally, the compound's unique structure allows for further modification to tailor its properties for specific therapeutic applications.

Recent studies have explored the use of tert-butyl N-{3-amino-2-3-(trifluoromethyl)pyridin-4-ylpropyl}carbamate in cancer therapy. Researchers have found that its ability to modulate cellular signaling pathways makes it a promising candidate for anti-cancer drug development. Furthermore, its trifluoromethyl substitution enhances its solubility and bioavailability, which are critical factors for effective drug delivery.

The compound's carbamate functional group also plays a significant role in its reactivity and biological activity. Carbamates are known for their ability to inhibit enzymes such as acetylcholinesterase, making them valuable in the treatment of neurodegenerative diseases like Alzheimer's disease. Recent research has focused on optimizing the compound's structure to enhance its enzyme-inhibiting properties while minimizing side effects.

In conclusion, tert-butyl N-{3-amino-2-3-(trifluoromethyl)pyridin-4-ylpropyl}carbamate is a versatile and promising compound with diverse applications in pharmaceuticals and organic synthesis. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound holds great potential for advancing modern medicine and materials science.